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Compound of Interest

Compound Name:
2-(4-bromophenoxy)-N-

methylacetamide

CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Executive Summary & Molecular Architecture
2-(4-bromophenoxy)-N-methylacetamide represents a "privileged structure" in early-stage

drug discovery.[1] It combines a lipophilic aryl halide tail with a polar amide headgroup, linked

by an ether spacer.[2] This specific architecture serves two critical functions in hit-to-lead

optimization:

The "Warhead" Handle: The para-bromo substituent is an ideal electrophile for Palladium-

catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing rapid library

expansion.[1]

The Linker Stability: The phenoxy-acetamide linkage is metabolically robust compared to

esters, yet possesses sufficient polarity (H-bond donor/acceptor) to improve solubility profiles

of otherwise lipophilic biaryl systems.
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The following data represents the core properties relevant to ADME (Absorption, Distribution,

Metabolism, Excretion) profiling.

Property Value / Description Relevance

Molecular Formula Core composition

Molecular Weight 244.09 g/mol
Fragment-based drug design

(FBDD) compliant (<300 Da)

LogP (Predicted) 1.9 – 2.2
Ideal lipophilicity for membrane

permeability

H-Bond Donors 1 (Amide NH) Receptor binding capability

H-Bond Acceptors 2 (Amide O, Ether O) Solubility & receptor interaction

Topological Polar Surface Area ~38 Å²
Excellent blood-brain barrier

(BBB) permeation potential

Physical State Crystalline Solid
Stable for storage and

handling

Synthetic Pathways & Process Optimization
To ensure reproducibility and scalability, we utilize a modified Williamson Ether Synthesis.[2]

While simple in theory, the specific choice of base and solvent is critical to minimize the

formation of the C-alkylated byproduct and ensure high O-alkylation selectivity.[1]

Reaction Mechanism & Logic
The reaction involves the nucleophilic attack of the phenoxide ion (generated in situ from 4-

bromophenol) on the

-carbon of 2-chloro-N-methylacetamide.[1]

Base Selection: Potassium Carbonate (

) is preferred over stronger bases (like NaH) to prevent deprotonation of the amide nitrogen,
which could lead to side reactions.
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Catalysis: Potassium Iodide (KI) is added to facilitate the Finkelstein reaction in situ,

converting the alkyl chloride to a more reactive alkyl iodide.

Synthetic Workflow Diagram
The following diagram outlines the critical process flow for the synthesis and purification.
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Figure 1: Optimized synthetic workflow for O-alkylation via Williamson Ether Synthesis.

Experimental Protocols
This protocol is designed to be self-validating. The appearance of a precipitate (KCl) indicates

reaction progress.[2]

Synthesis of 2-(4-bromophenoxy)-N-methylacetamide
Reagents:

4-Bromophenol (1.0 eq)[1][3]

2-Chloro-N-methylacetamide (1.1 eq)[1]

Potassium Carbonate (

), anhydrous (2.0 eq)

Potassium Iodide (KI) (0.1 eq)
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Acetone (Reagent Grade) or Acetonitrile (for higher temp)

Step-by-Step Methodology:

Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-

bromophenol (10 mmol) in Acetone (30 mL). Add anhydrous

(20 mmol) and stir at room temperature for 15 minutes. Observation: The mixture will
become a suspension.

Addition: Add 2-chloro-N-methylacetamide (11 mmol) and catalytic KI (1 mmol) to the

suspension.

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 60°C bath

temperature) for 6 hours.

Validation: Monitor via TLC (Hexane:EtOAc 7:3). The starting phenol spot (

) should disappear.[2]

Workup: Cool the reaction to room temperature. Filter off the inorganic solids (KCl/excess

) and wash the pad with acetone.

Isolation: Concentrate the filtrate under reduced pressure to yield a crude solid.

Purification: Recrystallize from minimal hot Ethanol or an Ethanol/Water mixture.[2]

Expected Yield: 85-92%.[1][2]

Characterization:

NMR (DMSO-

) should show a doublet at

2.65 (N-Me), a singlet at

4.45 (
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), and an AA'BB' aromatic system.

Downstream Reactivity: The Suzuki-Miyaura
Divergence
The primary value of this scaffold lies in the 4-bromo position.[1] It is highly reactive in

Palladium-catalyzed cross-coupling reactions, allowing for the installation of diverse aryl or

heteroaryl groups.[1]

Mechanistic Pathway
The amide functionality remains stable during the basic conditions of the Suzuki coupling,

provided the temperature is controlled (<100°C).
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Figure 2: Catalytic cycle for functionalizing the scaffold.[1] The amide group remains spectator.

Recommended Coupling Protocol
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For sensitive library generation, the Buchwald SPhos precatalyst system is recommended over

standard

due to faster kinetics at lower temperatures.

Catalyst: Pd(OAc)2 + SPhos (or XPhos for sterically hindered partners).[2]

Base:

(mild) or

.

Solvent: Toluene/Water (10:1) or Dioxane/Water.[2]

Conditions: 80°C, 2-4 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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